Cas no 2138332-13-3 (4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid)

4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid structure
2138332-13-3 structure
Product Name:4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid
CAS No:2138332-13-3
MF:C8H7FO4S2
MW:250.267183542252
CID:6494979
PubChem ID:165459801
Update Time:2025-09-23

4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(fluorosulfonyl)-3-(methylsulfanyl)benzoic acid
    • EN300-729325
    • 2138332-13-3
    • 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid
    • Inchi: 1S/C8H7FO4S2/c1-14-6-4-5(8(10)11)2-3-7(6)15(9,12)13/h2-4H,1H3,(H,10,11)
    • InChI Key: SSRRWFOGLNZQBX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1SC)(=O)(=O)F

Computed Properties

  • Exact Mass: 249.97697921g/mol
  • Monoisotopic Mass: 249.97697921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 105Ų

4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-729325-1.0g
4-(fluorosulfonyl)-3-(methylsulfanyl)benzoic acid
2138332-13-3
1g
$0.0 2023-06-06

Additional information on 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid

Research Briefing on 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid (CAS: 2138332-13-3) in Chemical Biology and Pharmaceutical Applications

4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid (CAS: 2138332-13-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and development.

The compound's structure features a fluorosulfonyl group (-SO2F) and a methylsulfanyl (-SMe) substituent on a benzoic acid scaffold, making it a versatile intermediate for chemical modifications. Recent studies highlight its utility as a reactive handle for bioconjugation and covalent inhibitor design. The fluorosulfonyl group, in particular, has been exploited for selective protein labeling and the development of targeted covalent inhibitors, which are increasingly important in oncology and infectious disease research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The researchers leveraged the compound's reactivity to develop selective covalent inhibitors of EGFR mutants, showing promising activity against drug-resistant forms of the kinase. The study reported IC50 values in the low nanomolar range for several derivatives, highlighting the potential of this scaffold in addressing unmet medical needs in cancer therapy.

In chemical biology applications, the compound has been employed as a versatile probe for studying protein-ligand interactions. Its fluorosulfonyl group enables efficient labeling of nucleophilic amino acid residues (e.g., lysine, tyrosine) under physiological conditions, as demonstrated in recent proteomics studies. This property has been particularly valuable for mapping protein interaction networks and identifying novel drug targets.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid production. A 2022 patent application disclosed an optimized synthetic route that achieves >95% purity with reduced environmental impact compared to previous methods. These improvements are critical for enabling broader adoption of the compound in pharmaceutical development.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, where its dual functionality could enable the design of novel PROTACs (Proteolysis Targeting Chimeras). Preliminary results suggest that derivatives of this scaffold can effectively bridge E3 ligases and target proteins, opening new avenues for drug discovery in challenging therapeutic areas.

In conclusion, 4-(Fluorosulfonyl)-3-(methylsulfanyl)benzoic acid represents a promising chemical tool with diverse applications in drug discovery and chemical biology. Its unique reactivity profile continues to inspire innovative research directions, particularly in the development of covalent drugs and chemical probes. Future studies will likely focus on expanding its utility in targeted therapies and exploring its potential in emerging therapeutic modalities.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.